Cas no 223494-73-3 (N-(4-aminobutyl)pyrazin-2-amine)

• Product Name: N-(4-aminobutyl)pyrazin-2-amine
• CAS No: 223494-73-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 2127136
• PubChem ID: 53913675
• Update Time: 2025-04-21

N-(4-aminobutyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-aminobutyl)pyrazin-2-amine
• IFNVNEWGKVBKEF-UHFFFAOYSA-N
• 223494-73-3
• (4-aminobutyl )pyrazin-2-ylamine
• SCHEMBL4717189
• DA-07981

• Inchi： 1S/C8H14N4/c9-3-1-2-4-11-8-7-10-5-6-12-8/h5-7H,1-4,9H2,(H,11,12)
• InChI Key： IFNVNEWGKVBKEF-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CN=1)CCCCN

Computed Properties

• Exact Mass: 166.121846464Da
• Monoisotopic Mass: 166.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8Ų